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Abstract
Epithelial-derived Neutrophil-Activating Protein 78 (ENA-78), also known as C-X-C motif

chemokine ligand 5 (CXCL5), is a potent chemoattractant for neutrophils and plays a critical

role in inflammation, immune response, and tumorigenesis. Its biological activity is intricately

regulated by its three-dimensional structure and a variety of post-translational modifications

(PTMs). This technical guide provides an in-depth analysis of the protein structure of ENA-78
and the significant impact of PTMs on its function. We present a comprehensive overview of its

primary, secondary, tertiary, and quaternary structures, alongside a detailed exploration of N-

terminal truncation and citrullination. This document summarizes key quantitative data, details

relevant experimental methodologies, and provides visual representations of associated

signaling pathways and workflows to serve as a valuable resource for researchers in the field.

ENA-78 (CXCL5) Protein Structure
ENA-78 is a small cytokine belonging to the CXC chemokine family. The mature, full-length

form consists of 78 amino acids.[1] The structure of ENA-78 is crucial for its function,
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particularly its interaction with its primary receptor, CXCR2.

Primary and Secondary Structure
The primary structure of human ENA-78 (residues 5-78) is a single polypeptide chain.[2] Its

secondary structure is characterized by three anti-parallel β-strands and a C-terminal α-helix, a

fold characteristic of the CXC chemokine family.[3]

Tertiary and Quaternary Structure
The tertiary structure of ENA-78 is stabilized by two essential disulfide bonds formed by four

conserved cysteine residues.[4] These bonds connect the first and third cysteines and the

second and fourth cysteines, creating the characteristic chemokine fold.[4] ENA-78 can exist

as a monomer or a dimer. The dimeric form consists of a six-stranded antiparallel β-sheet and

a pair of C-terminal α-helices.[3][4]

Structural Features
A key structural feature of ENA-78 is the N-terminal "ELR" (Glu-Leu-Arg) motif, which is critical

for its binding to and activation of the CXCR2 receptor.[5] The N-terminal region preceding the

CXC motif is generally unstructured and flexible.[3]

Post-Translational Modifications of ENA-78
The biological activity of ENA-78 is significantly modulated by post-translational modifications,

primarily N-terminal truncation and citrullination. These modifications can dramatically alter the

chemokine's potency and receptor interactions.

N-terminal Truncation
The full-length ENA-78 (1-78) can be proteolytically cleaved at the N-terminus by various

proteases, including cathepsin G, to generate truncated isoforms such as ENA-78 (8-78) and

ENA-78 (9-78).[6][7] This truncation has been shown to significantly enhance the biological

activity of the chemokine.

Citrullination
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Citrullination is the conversion of an arginine residue to a citrulline residue, a process catalyzed

by peptidylarginine deiminase (PAD) enzymes.[8] In ENA-78, arginine at position 9 (Arg9) can

be citrullinated.[6] This modification has been shown to temper the inflammatory response by

altering the chemokine's activity and receptor usage.[6][9]

Quantitative Data Summary
The following tables summarize the key quantitative data related to the structure and function

of ENA-78 and its modified isoforms.

Isoform
Number of Amino
Acids

Molecular Weight
(kDa)

Source

ENA-78 (1-78) 78 8.357 [1]

ENA-78 (5-78) 74 8.0 [2][5][10]

ENA-78 (8-78) 71 Not specified [6]

ENA-78 (9-78) 70 Not specified [6]

[Cit9]ENA-78 (1-78) 78 Not specified [6]

Table 1: Molecular Characteristics of ENA-78 Isoforms
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Isoform
Bioactivity relative to ENA-
78 (1-78)

Source

ENA-78 (8-78)

At least 3-fold enhanced

biological activity in calcium

signaling, ERK

phosphorylation, and CXCR2

internalization.

[6]

ENA-78 (9-78)

3-fold higher chemotactic

activity for neutrophil

granulocytes.

[7][11]

[Cit9]ENA-78 (1-78)

Less efficient induction of

intracellular calcium signaling,

ERK phosphorylation, and

CXCR2 internalization.

[6]

Table 2: Comparative Bioactivity of ENA-78 Isoforms

Signaling Pathways
ENA-78 exerts its biological effects primarily through the G protein-coupled receptor CXCR2.

[12] Binding of ENA-78 to CXCR2 initiates a cascade of intracellular signaling events that lead

to neutrophil chemotaxis, activation, and other inflammatory responses.
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Figure 1: ENA-78/CXCR2 G-protein mediated signaling pathway.

Upon ligand binding, CXCR2 activates heterotrimeric G proteins, leading to the dissociation of

the Gαi and Gβγ subunits. These subunits then trigger downstream signaling cascades,

including the Phosphoinositide 3-kinase (PI3K)/AKT pathway and the Mitogen-Activated

Protein Kinase (MAPK) pathways (ERK and p38).[4][13][14] These pathways culminate in the

cellular responses characteristic of neutrophil activation, such as chemotaxis, degranulation,

and oxidative burst.

In addition to G-protein signaling, CXCR2 activation by ENA-78 can also lead to the

recruitment of β-arrestins.[15] β-arrestins are involved in receptor desensitization,

internalization, and can also initiate G-protein independent signaling.
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Figure 2: β-Arrestin recruitment to CXCR2.

Experimental Protocols
Analysis of Post-Translational Modifications by Mass
Spectrometry
A bottom-up proteomics approach is typically employed for the analysis of ENA-78 PTMs.
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Figure 3: Workflow for Mass Spectrometry-based PTM analysis.

Protocol:

Sample Preparation: Purified ENA-78 or complex protein mixtures containing ENA-78 are

subjected to reduction of disulfide bonds with a reducing agent (e.g., dithiothreitol) followed

by alkylation of the resulting free thiols (e.g., with iodoacetamide) to prevent disulfide bond

reformation.

Enzymatic Digestion: The protein sample is then digested with a protease, most commonly

trypsin, which cleaves C-terminal to arginine and lysine residues, generating a mixture of

peptides.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The peptide mixture is

separated by reverse-phase liquid chromatography and introduced into a tandem mass

spectrometer.

Data Analysis: The resulting MS/MS spectra are searched against a protein sequence

database containing the ENA-78 sequence using specialized software. The software

identifies peptides and localizes PTMs by matching the experimental fragmentation patterns

to theoretical patterns of modified and unmodified peptides.

Neutrophil Chemotaxis Assay (Boyden Chamber)
This assay measures the chemotactic response of neutrophils to ENA-78 isoforms.[16]

Protocol:

Neutrophil Isolation: Neutrophils are isolated from fresh human peripheral blood using

density gradient centrifugation.
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Assay Setup: A Boyden chamber is used, which consists of two compartments separated by

a microporous membrane. The lower chamber is filled with a solution containing the ENA-78
isoform to be tested at various concentrations.

Cell Migration: A suspension of isolated neutrophils is placed in the upper chamber. The

chamber is incubated at 37°C to allow neutrophils to migrate through the pores of the

membrane towards the chemoattractant in the lower chamber.

Quantification: After incubation, the membrane is removed, fixed, and stained. The number

of migrated neutrophils on the lower side of the membrane is quantified by microscopy.

Intracellular Calcium Flux Assay
This assay measures the ability of ENA-78 isoforms to induce an increase in intracellular

calcium concentration in neutrophils, a key event in neutrophil activation.[17][18]

Protocol:

Cell Loading: Isolated neutrophils are loaded with a calcium-sensitive fluorescent indicator

dye, such as Indo-1 AM.

Baseline Measurement: The cells are analyzed by flow cytometry to establish a baseline

fluorescence level.

Stimulation: The ENA-78 isoform is added to the cell suspension, and the change in

fluorescence is monitored over time.

Data Analysis: An increase in intracellular calcium concentration upon stimulation leads to a

change in the fluorescence emission of the dye, which is detected by the flow cytometer. The

magnitude and kinetics of the calcium flux are indicative of the potency of the ENA-78
isoform.

Conclusion
The structure and post-translational modifications of ENA-78 are critical determinants of its

biological function. N-terminal truncation significantly enhances its pro-inflammatory activity,

while citrullination appears to have a modulatory, and in some contexts, dampening effect. A
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thorough understanding of these molecular details is essential for the development of

therapeutic strategies targeting the ENA-78/CXCR2 axis in inflammatory diseases and cancer.

The experimental protocols and data presented in this guide provide a solid foundation for

researchers to further investigate the complex biology of this important chemokine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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